Cas no 2228563-57-1 (O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine
• CAS No: 2228563-57-1
• MF: C₈H₁₁ClF₃N₃O
• MW: 257.640650987625
• CID: 6187157
• PubChem ID: 165857635
• Update Time: 2025-11-06

O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine
• 2228563-57-1
• O-{2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-yl}hydroxylamine
• EN300-1960318

• Inchi： 1S/C8H11ClF3N3O/c1-7(2,16-13)4-5(8(10,11)12)14-15(3)6(4)9/h13H2,1-3H3
• InChI Key： PQYIPAKXWAARQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C)(C)ON

Computed Properties

• Exact Mass: 257.0542742g/mol
• Monoisotopic Mass: 257.0542742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1Ų

Additional information on O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine

Comprehensive Overview of O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine (CAS No. 2228563-57-1)

The compound O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine (CAS No. 2228563-57-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which are known for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of a trifluoromethyl group and a chloro substituent in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

One of the key reasons for the growing interest in CAS No. 2228563-57-1 is its potential role in the development of novel biologically active compounds. Researchers are particularly intrigued by its ability to act as a building block for drug discovery, especially in the design of molecules targeting specific enzymes or receptors. The hydroxylamine moiety in its structure further adds to its utility, as it can participate in various chemical transformations, including oxidation and reduction reactions.

In the context of agrochemical research, O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine has been explored for its potential as a precursor to pesticides and herbicides. The trifluoromethyl group is a common feature in many agrochemicals due to its ability to improve the bioavailability and stability of these compounds. This has led to increased demand for such intermediates in the agricultural sector, where efficiency and environmental safety are paramount concerns.

Another area where this compound has shown promise is in material science. The incorporation of pyrazole-based structures into polymers and coatings can enhance their thermal and chemical resistance. This makes CAS No. 2228563-57-1 a candidate for advanced materials used in high-performance applications, such as electronics and aerospace. The compound's ability to form stable complexes with metals also opens up possibilities in catalysis and coordination chemistry.

From a synthetic perspective, the preparation of O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine involves multi-step reactions that require careful optimization. Researchers often focus on improving the yield and selectivity of these processes to make them more scalable and cost-effective. The use of green chemistry principles, such as minimizing waste and reducing hazardous reagents, is also a trending topic in the synthesis of such compounds.

Given the increasing emphasis on sustainability and eco-friendly practices, the development of CAS No. 2228563-57-1 and similar compounds is likely to align with these global trends. Innovations in catalytic methods and biocatalysis are expected to play a pivotal role in the future production of such molecules. Additionally, the integration of computational chemistry tools for predicting reactivity and optimizing synthetic routes is becoming more prevalent, further enhancing the efficiency of research in this area.

In conclusion, O-{2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine (CAS No. 2228563-57-1) represents a fascinating example of how specialized organic compounds can drive innovation across multiple disciplines. Its applications in pharmaceuticals, agrochemicals, and material science highlight its versatility, while ongoing research continues to uncover new possibilities. As the scientific community strives for more sustainable and efficient solutions, compounds like this will undoubtedly remain at the forefront of chemical innovation.